Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester

• CAS RN: 101418-03-5
• Molecular Formula: C10H12N2OS
• Molecular Weight: 269.38 g/mol
• IUPAC Name: (5-methyl-2-propan-2-ylcyclohexyl) N-[(E)-dimethylaminomethylideneamino]carbamate
• InChI: InChI=1S/C14H27N3O2/c1-10(2)12-7-6-11(3)8-13(12)19-14(18)16-15-9-17(4)5/h9-13H,6-8H2,1-5H3,(H,16,18)/b15-9+
• InChI Key: HQSDMDPBSJPNOS-OQLLNIDSSA-N
• Isomeric SMILES: CC1CCC(C(C1)OC(=O)N/N=C/N(C)C)C(C)C
• SMILES: CC1CCC(C(C1)OC(=O)NN=CN(C)C)C(C)C
• synonyms: CARBAZIC ACID, 3-DIMETHYLAMINOMETHYLENE-, 2-ISOPROPYL-5-METHYLCYCLOHEX YL ESTER

Description

Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester, also known as CDMIMC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a derivative of carbazic acid and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester is not well understood. However, it is believed that Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester acts as a nucleophile and reacts with electrophiles to form covalent bonds.
Biochemical and Physiological Effects:
Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester has been shown to have no significant biochemical or physiological effects. However, it is important to note that Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester is a chemical compound and should be handled with care.

Advantages and Limitations for Lab Experiments

One of the main advantages of Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester is its versatility. It can be used as a reagent in various reactions, making it a valuable tool for organic synthesis. However, one of the limitations of Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester is its potential toxicity. It is important to handle Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester with care and to follow proper safety protocols when using it in lab experiments.

Future Directions

There are several future directions for the study of Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester. One area of research is the development of new synthesis methods for Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester. Another area of research is the study of the mechanism of action of Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester. Additionally, Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester could be studied for its potential applications in drug discovery and development.
Conclusion:
In conclusion, Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester is a chemical compound that has been widely studied for its potential applications in scientific research. It can be synthesized using various methods and has been shown to have no significant biochemical or physiological effects. Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester is a versatile reagent that can be used in various reactions, making it a valuable tool for organic synthesis. However, it is important to handle Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester with care, as it has the potential to be toxic. There are several future directions for the study of Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester, including the development of new synthesis methods and the study of its potential applications in drug discovery and development.

Synthesis Methods

Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester can be synthesized using various methods. One of the most commonly used methods is the reaction of carbazic acid with 2-isopropyl-5-methylcyclohexylamine in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is then converted into Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester by the addition of dimethylaminomethylene chloride.

Scientific Research Applications

Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester has been studied extensively for its potential applications in scientific research. One of the most promising applications of Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester is in the field of organic synthesis. Carbazic acid, 3-dimethylaminomethylene-, 2-isopropyl-5-methylcyclohexyl ester can be used as a reagent in various reactions, including the synthesis of amides, esters, and ketones.